Cas no 17559-85-2 (2-[(2S)-7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl]propan-2-yl benzoate)
17559-85-2 structure
Product Name:2-[(2S)-7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl]propan-2-yl benzoate
CAS No:17559-85-2
MF:C21H18O5
MW:350.364626407623
CID:1361853
PubChem ID:1042895
Update Time:2025-04-20
2-[(2S)-7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl]propan-2-yl benzoate Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2S)-7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl]propan-2-yl benzoate
- Spectrum3_001644
- AKOS037517296
- AB00053141-02
- KBio2_004568
- 2-[(2S)-7-oxo-2,3-dihydrofuro[3,2-g]chromen-2-yl]propan-2-yl benzoate
- 17559-85-2
- SpecPlus_000944
- Q27164352
- 1-METHYL-1-(7-OXO-2,3-DIHYDRO-7H-FURO(3,2-G)CHROMEN-2-YL)ETHYL BENZOATE
- FELAMIDIN
- benzoic acid 2-[(2S)-7-oxo-2,3-dihydrofuro[3,2-g][1]benzopyran-2-yl]propan-2-yl ester
- KBio3_002587
- CHEBI:92642
- SDCCGMLS-0066833.P001
- KBio2_002000
- BRD-K36638198-001-02-8
- DivK1c_007040
- SPBio_000682
- KBio2_007136
- Spectrum2_000731
- Felamedin
- Spectrum4_001691
- SCHEMBL12062114
- CCG-40139
- BSPBio_003367
- (R)-2-(7-oxo-3,7-dihydro-2H-furo[3,2-g]chromen-2-yl)propan-2-yl benzoate
- Spectrum5_000362
- Spectrum_001520
- KBio1_001984
- CHEMBL3039023
- DTXSID801346605
- KBioGR_001982
- KBioSS_002000
- Oprea1_050473
- AKOS000546750
- AKOS022011817
- Oprea1_209470
- 1-methyl-1-(7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl)ethyl benzoate
- 2-(7-oxo-3,7-dihydro-2h-furo[3,2-g]chromen-2-yl)propan-2-yl benzoate
- 2-(7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl)propan-2-yl benzoate
-
- Inchi: 1S/C21H18O5/c1-21(2,26-20(23)13-6-4-3-5-7-13)18-11-15-10-14-8-9-19(22)25-16(14)12-17(15)24-18/h3-10,12,18H,11H2,1-2H3/t18-/m0/s1
- InChI Key: VIPXLQMQEIDXMH-SFHVURJKSA-N
- SMILES: O1C2C=C3C(C=CC(=O)O3)=CC=2C[C@H]1C(C)(C)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 350.11544
- Monoisotopic Mass: 350.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 589
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
2-[(2S)-7-oxo-2,3-dihydro-7H-furo[3,2-g]chromen-2-yl]propan-2-yl benzoate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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